5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1'-biphenyl]-3(2H)-one

• CAS No.: 62061-78-3
• Molecular Formula: C21H18O4
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 3-(6-hydroxy-4-methoxy-1-benzofuran-5-yl)-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C21H18O4/c1-24-21-17-7-8-25-19(17)12-18(23)20(21)15-9-14(10-16(22)11-15)13-5-3-2-4-6-13/h2-8,11-12,14,23H,9-10H2,1H3
• InChI Key: MFEFDUIBTCFUHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC2=C1C=CO2)O)C3=CC(=O)CC(C3)C4=CC=CC=C4

Description

5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1’-biphenyl]-3(2H)-one is a complex organic compound that features a benzofuran moiety fused with a biphenyl structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1’-biphenyl]-3(2H)-one typically involves multiple steps, including ring-opening and ring-closing reactions. One common method involves the reaction of 4-methoxy-5-oxo-5H-furo[3,2-g]chromene-6-carbonitrile with 5-amino-3-methyl-1H-pyrazole . The reaction conditions often include the use of solvents such as methanol or cyclohexane and catalysts to facilitate the process .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using larger reactors, and ensuring the purity and yield of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1’-biphenyl]-3(2H)-one undergoes several types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional hydroxyl or carbonyl groups, while substitution could introduce new functional groups such as halides or amines.

Scientific Research Applications

5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1’-biphenyl]-3(2H)-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Its biological activity is of interest for developing new pharmaceuticals and studying biochemical pathways.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1’-biphenyl]-3(2H)-one involves its interaction with specific molecular targets and pathways. This compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 5-(6-Hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine
• 4,5,6,7-Tetrahydro-3,6-dimethylbenzofuran

Uniqueness

5-(6-Hydroxy-4-methoxy-1-benzofuran-5-yl)-1,6-dihydro[1,1’-biphenyl]-3(2H)-one is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzofuran moiety with a biphenyl structure sets it apart from other similar compounds, making it a valuable subject of study in various scientific fields .